Cas no 16656-27-2 (1,2-Ethanediol,1,2-bis(5-methoxy-1H-benzimidazol-2-yl)- (9CI))

• Product Name: 1,2-Ethanediol,1,2-bis(5-methoxy-1H-benzimidazol-2-yl)- (9CI)
• CAS No: 16656-27-2
• MF: C₁₈H₁₈N₄O₄
• MW: 354.359923839569
• CID: 159508
• PubChem ID: 130471
• Update Time: 2025-04-19

1,2-Ethanediol,1,2-bis(5-methoxy-1H-benzimidazol-2-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol,1,2-bis(5-methoxy-1H-benzimidazol-2-yl)- (9CI)
• bis-benzimidazole
• (S,S)-1,2-Bis(5-methoxy-2-benzimidazolyl)-1,2-ethanediol
• 1,2-bis(6-methoxy-1H-benzimidazol-2-yl)ethane-1,2-diol
• 1,2-Ethanediol, 1,2-bis(5-methoxy-1H-benzimidazol-2-yl)-
• A 36683
• A 37536
• A-36683
• Abbot 36683
• DTXSID70276316
• MZMNCFAGSTVAOQ-UHFFFAOYSA-N
• SCHEMBL7740448
• 16656-27-2
• 1,2-bis(5-methoxy-2-benzimidazol-2-yl)-1,2-ethanediol

• Inchi： 1S/C18H18N4O4/c1-25-9-3-5-11-13(7-9)21-17(19-11)15(23)16(24)18-20-12-6-4-10(26-2)8-14(12)22-18/h3-8,15-16,23-24H,1-2H3,(H,19,21)(H,20,22)
• InChI Key： MZMNCFAGSTVAOQ-UHFFFAOYSA-N
• SMILES： OC(C1=NC2C=CC(=CC=2N1)OC)C(C1=NC2C=CC(=CC=2N1)OC)O

Computed Properties

• Exact Mass: 352.11728
• Monoisotopic Mass: 354.132805
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116
• XLogP3: 1.1

Experimental Properties

• Density: 1.483
• Boiling Point: 757.6°Cat760mmHg
• Flash Point: 412°C
• Refractive Index: 1.751
• PSA: 110.48